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Compound of Interest
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Cat. No.: B1237168 Get Quote

Introduction

Benzimidazole fungicides are a class of systemic, broad-spectrum fungicides first introduced in

the late 1960s.[1] They have been instrumental in controlling a wide range of diseases caused

by Ascomycetes and Basidiomycetes in crops such as cereals, fruits, and vegetables.[1][2] Key

active ingredients include benomyl, carbendazim (MBC), thiabendazole, and thiophanate-

methyl.[1][3] Their systemic nature allows them to be absorbed and translocated within the

plant, providing curative and protective action against fungal pathogens.[1] However, their

single-site mode of action has led to significant challenges with fungicide resistance, making

careful management and monitoring essential.[2][4]

Mechanism of Action

The primary mode of action for benzimidazoles is the disruption of mitosis in fungal cells.[5][6]

These compounds specifically bind to the β-tubulin protein, a key component of microtubules.

[1][7] This binding action inhibits the polymerization of tubulin dimers into microtubules.[6][8]

Microtubules are essential for the formation of the mitotic spindle during cell division. By

preventing their assembly, benzimidazoles effectively arrest nuclear division, which in turn halts

germ tube elongation and mycelial growth, ultimately preventing infection.[1][6]
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(Spore suspension or mycelial fragments)
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2. Prepare Fungicide Stock & Serial Dilutions

3. Dispense Media and Fungicide Dilutions
into 96-well plate

4. Inoculate Wells with Fungal Suspension

5. Incubate Plates
(Specific temp. and duration)

6. Measure Fungal Growth
(e.g., Optical Density at 620 nm)

7. Analyze Data
(Calculate % inhibition vs. control)

8. Determine EC₅₀ Value
(Dose-response curve fitting)
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2. Extract Genomic DNA

3. PCR Amplification of β-tubulin Gene Fragment

4. Purify PCR Product

5. Sequence the Amplified DNA Fragment

6. Align Sequence with Wild-Type Reference

7. Identify Mutations at Codons
(e.g., 198, 200)

8. Classify Isolate as
Resistant or Sensitive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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